6-Hydroxyspiro[2.5]octane-5-carbonitrile

• Molecular Formula: C9H13NO
• Molecular Weight: 151.21 g/mol
• IUPAC Name: 6-hydroxyspiro[2.5]octane-7-carbonitrile
• InChI: InChI=1S/C9H13NO/c10-6-7-5-9(3-4-9)2-1-8(7)11/h7-8,11H,1-5H2
• InChI Key: AFAPOPYHVDXZQZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CC2)CC(C1O)C#N

Description

6-Hydroxyspiro[2.5]octane-5-carbonitrile is a useful research compound. Its molecular formula is C9H13NO and its molecular weight is 151.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 6-oxospiro[2.5]octane-5-carbonitrile (130 mg, 0.87 mmol) in THF (4.3 mL) was stirred at ambient temperature and lithium borohydride (76 mg, 3.5 mmol) was added. The resulting mixture was stirred at ambient temperature for 16 hours. The mixture was diluted with water and extracted with EtOAc (2×). The combined organic extracts were washed with water, brine, dried over anhydrous Na2SO4, filtered, and concentrated in vacuo to afford the title compound. The material was used without further purification.